An In-depth Technical Guide to the Physicochemical Properties of 10(E)-Heptadecenoyl Chloride
An In-depth Technical Guide to the Physicochemical Properties of 10(E)-Heptadecenoyl Chloride
For Researchers, Scientists, and Drug Development Professionals
Abstract
10(E)-Heptadecenoyl chloride is a long-chain fatty acyl chloride. Due to a notable lack of specific experimental data in publicly accessible literature for 10(E)-Heptadecenoyl chloride, this guide provides a summary of its predicted properties and relevant information based on closely related compounds and general chemical principles. This document aims to serve as a foundational resource for researchers and professionals in drug development and other scientific fields, offering insights into its synthesis, potential biological activities, and key physicochemical characteristics. To facilitate this, data for the saturated analogue, heptadecanoyl chloride, is presented, and general experimental protocols are detailed.
Physicochemical Properties
There is a significant gap in the scientific literature regarding the experimentally determined physicochemical properties of 10(E)-Heptadecenoyl chloride. However, we can infer some characteristics from its structure and by examining its saturated counterpart, heptadecanoyl chloride. The introduction of a trans double bond in the acyl chain is expected to slightly alter the physical properties, potentially leading to a higher melting point and different conformational states compared to its cis-isomer or the saturated analogue.
For comparative purposes, the known physicochemical properties of Heptadecanoyl chloride are summarized in the table below. It is crucial to note that these values are for the saturated compound and should be considered as approximations for 10(E)-Heptadecenoyl chloride.
| Property | Value (for Heptadecanoyl chloride) | Reference |
| Molecular Formula | C₁₇H₃₃ClO | |
| Molecular Weight | 288.90 g/mol | |
| Boiling Point | 176 °C at 4 mmHg | |
| Density | 0.883 g/mL at 25 °C | |
| Refractive Index | n20/D 1.453 | |
| Solubility | Expected to be soluble in aprotic organic solvents | |
| Appearance | Expected to be a liquid |
Synthesis and Experimental Protocols
The synthesis of 10(E)-Heptadecenoyl chloride would typically start from its corresponding carboxylic acid, 10(E)-heptadecenoic acid. The conversion of a carboxylic acid to an acyl chloride is a standard organic transformation. A general and reliable method involves the use of a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).
General Synthesis Protocol for Fatty Acyl Chlorides
This protocol describes a general procedure for the synthesis of a fatty acyl chloride from a fatty acid using thionyl chloride.
Materials:
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10(E)-heptadecenoic acid
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Thionyl chloride (SOCl₂)
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Anhydrous dichloromethane (B109758) (DCM) or another suitable aprotic solvent
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Round-bottom flask
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Reflux condenser with a drying tube (e.g., filled with CaCl₂)
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Magnetic stirrer and stir bar
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Heating mantle
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Rotary evaporator
Procedure:
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In a clean, dry round-bottom flask, dissolve 1 equivalent of 10(E)-heptadecenoic acid in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).
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Add a magnetic stir bar to the flask.
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Slowly add an excess (typically 1.5-2.0 equivalents) of thionyl chloride to the stirred solution at room temperature. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.
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Attach a reflux condenser fitted with a drying tube to the flask.
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Gently heat the reaction mixture to reflux (approximately 40 °C for DCM) and maintain for 1-3 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).
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After the reaction is complete, allow the mixture to cool to room temperature.
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Carefully remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. It is advisable to use a trap containing a basic solution (e.g., NaOH) to neutralize the acidic vapors.
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The resulting crude 10(E)-Heptadecenoyl chloride can be used directly for subsequent reactions or purified by distillation under high vacuum.
Potential Biological Activity and Signaling Pathways
Specific biological activities and signaling pathways for 10(E)-Heptadecenoyl chloride have not been extensively studied. However, long-chain fatty acids and their derivatives are known to play crucial roles in various cellular processes. Fatty acyl chlorides, being reactive species, can potentially interact with biological molecules.
One hypothesized mechanism of action for long-chain fatty acyl chlorides is the inhibition of long-chain acyl-CoA synthetases (ACSLs). ACSLs are enzymes that activate long-chain fatty acids by converting them to their acyl-CoA esters, a key step in fatty acid metabolism and signaling. By covalently modifying the enzyme's active site, a fatty acyl chloride could act as an inhibitor.
Below is a diagram illustrating the hypothesized mechanism of action of a long-chain fatty acyl chloride as an inhibitor of ACSL.
Experimental Workflow for Characterization
A typical workflow for the synthesis and characterization of a novel fatty acyl chloride like 10(E)-Heptadecenoyl chloride is depicted below. This workflow ensures the correct product has been synthesized and allows for the assessment of its purity and potential biological activity.
Conclusion
While specific experimental data for 10(E)-Heptadecenoyl chloride is currently scarce in the scientific literature, this guide provides a framework for understanding its potential physicochemical properties, synthesis, and biological relevance. The information presented, based on closely related compounds and established chemical principles, offers a starting point for researchers and drug development professionals. Further experimental investigation is necessary to fully elucidate the characteristics and potential applications of this compound.
